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Compound of Interest

Compound Name: N-Methyl-N-ethyltryptamine

Cat. No.: B189312

Audience: Researchers, scientists, and drug development professionals.

Introduction Methionine (MET) is an essential, sulfur-containing amino acid crucial for protein
synthesis and various metabolic processes, including the production of S-adenosylmethionine
(SAM), the primary methyl donor in the body.[1][2][3] In the pharmaceutical and biotechnology
industries, well-characterized L-Methionine is used as a reference standard for a variety of
analytical applications. These applications range from the quality control of pharmaceutical
formulations to the quantification of the analyte in biological matrices. As a primary or
secondary pharmaceutical standard, it provides a benchmark for identity, purity, and
concentration assessments.

Physicochemical Properties and Specifications

A certified reference material (CRM) for Methionine is produced and certified in accordance
with ISO 17034 and ISO/IEC 17025, ensuring traceability and reliability for analytical
applications.[4]

Table 1: Physicochemical Properties of L-Methionine Reference Standard
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Property Value Reference
) (S)-2-Amino-4-

Chemical Name _ o

(methylthio)butyric acid
CAS Number 63-68-3 [5]
Molecular Formula C5H11NO2S [5][6]
Molecular Weight 149.21 g/mol [61[7]
Melting Point ~284 °C (decomposition)

Sparingly soluble in water;
Solubility dissolves in dilute acids and [8]

alkali hydroxides.

White or almost white
Appearance crystalline powder or colorless [51[6]1[9][10]

crystals.

Table 2: Typical Specifications for a Certified L-Methionine Reference Standard

Parameter Specification Reference
Assay (on dried basis) 99.0% - 101.0% [6][8111]
Identity (IR) Conforms to spectrum [5]

- ) +22.5° to +24.0° (calc. on dried
Specific Rotation [a]20/D [6]

substance)

Loss on Drying <0.5% [9][11]
Sulfated Ash <0.1% [6]

Heavy Metals (as Pb)

<0.001% (10 ppm)

Chloride (CI)

<0.02%

[5][6]

Sulfate (SOa)

<0.01%

[5]

Related Substances

Total Impurities: < 0.3%

[6]
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Key Applications and Methodologies
Impurity Profiling and Purity Assessment by HPLC

Methionine reference standard is critical for developing and validating High-Performance Liquid
Chromatography (HPLC) methods to assess the purity of L-methionine and identify potential
impurities.[12] These impurities can include synthesis by-products, oxidation products (like
methionine sulfoxide), and dimerization products.[12] A sensitive HPLC method using a mixed-
mode column can effectively separate these impurities.[12]

Quantitative Analysis in Various Matrices

L-Methionine standard is widely used to create calibration curves for the accurate quantification
of methionine in diverse samples, including:

e Pharmaceutical Formulations: Ensuring correct dosage and quality control.[13]
» Biological Samples: Measuring levels in plasma or tissues for metabolic studies.[14][15]
e Food and Animal Feed: Determining nutritional content.[16][17][18]

Reversed-phase HPLC (RP-HPLC) with UV or fluorescence detection is a common technique.
[13][15][16] For higher sensitivity and specificity, especially in complex matrices, methods
based on Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are employed.[14]

Stability-Indicating Method Development

Forced degradation studies are essential to understand the stability of a drug substance.
Methionine is known to be susceptible to oxidation.[19] A well-characterized reference standard
is used to identify and quantify degradants that form under stress conditions such as exposure
to acid, base, oxidation, heat, and light. This ensures that the analytical method developed is
stability-indicating, meaning it can accurately measure the active ingredient without
interference from its degradation products.

Analysis of Methionine Oxidation

The oxidation of methionine residues in protein therapeutics can impact their efficacy and
safety.[20] Analytical methods using a methionine standard are crucial for quantifying this post-
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translational modification. Mass spectrometry-based approaches are particularly powerful. One
such method, Methionine Oxidation by Blocking with Alkylation (MObBa), uses selective
alkylation to block unoxidized methionines, which can then be quantified as a stable proxy for
the unoxidized population.[21][22] Another technique involves isotopic labeling with 180-
labeled hydrogen peroxide to differentiate between in-vivo and artifactual oxidation.[20][23]

Experimental Protocols
Protocol 1: Purity Analysis of L-Methionine by HPLC-UV

This protocol outlines a method for assessing the purity of an L-Methionine sample and
detecting related substances.

Workflow for HPLC Purity Analysis
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Caption: Workflow for MObBa (Methionine Oxidation by Blocking with Alkylation).
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Methodology:

o Sample Preparation: Obtain peptide samples (e.g., from a tryptic digest of a protein) or use
synthetic peptides.

o Alkylation of Unoxidized Methionine:

o Treat the peptide sample with iodoacetamide (IAA) at a low pH. This selectively alkylates
the sulfur atom of unoxidized methionine residues. [21][22] * This alkylation prevents the
unoxidized methionine from undergoing spurious oxidation during subsequent sample
handling and analysis. 3[21][22]. LC-MS/MS Analysis:

o Analyze the resulting peptide mixture using a suitable LC-MS/MS system.

o The liquid chromatography step separates the peptides before they enter the mass
spectrometer.

o Data Acquisition and Quantification:

o The mass spectrometer will detect both the naturally oxidized methionine (methionine
sulfoxide, MetO) and the alkylated methionine.

o Quantify the level of oxidation by measuring the relative signal intensities (e.g., peak areas
from extracted ion chromatograms) of the peptide containing MetO versus the same
peptide containing the alkylated methionine. T[21]he alkylated form serves as a stable
proxy for the originally unoxidized methionine.

[21][22]---

Methionine in Biological Pathways

Understanding the metabolic role of methionine is essential for interpreting analytical results in
biological contexts. The methionine cycle is central to cellular metabolism.

[1]Methionine Metabolic Pathways
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Caption: The central role of Methionine in transmethylation and transsulfuration pathways.

[2][24]The Transmethylation Cycle begins with the conversion of methionine to S-
adenosylmethionine (SAM), the universal methyl donor for the methylation of DNA, RNA,
proteins, and other molecules. A[1][3]fter donating its methyl group, SAM becomes S-
adenosylhomocysteine (SAH), which is then hydrolyzed to homocysteine (HCY).
H[25]omocysteine can be remethylated to regenerate methionine.

[25]The Transsulfuration Pathway provides an alternative fate for homocysteine, converting it to
cysteine. C[3]ysteine is a precursor for the synthesis of vital molecules, including the major
intracellular antioxidant glutathione (GSH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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